Cas no 195442-55-8 (4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone)
4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone is a modified pteridone derivative with a 2-deoxyribofuranosyl substitution at the 8-position. This structural feature enhances its potential as a nucleoside analog, making it relevant for biochemical and pharmaceutical research. The presence of the amino and methyl groups at the 4- and 6-positions, respectively, contributes to its stability and reactivity in synthetic applications. Its unique scaffold may serve as a precursor for developing novel enzyme inhibitors or probes for nucleic acid interactions. The compound’s compatibility with nucleoside-based chemistry underscores its utility in studying DNA/RNA modifications and related biological processes.
195442-55-8 structure
Product Name:4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone
CAS No:195442-55-8
MF:C12H15N5O4
MW:293.278601884842
CID:825141
PubChem ID:9882549
Update Time:2025-05-27
4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone
- 4-AMINO-6-METHYL-8-(2-DEOXY-B-D-RIBOFURANOSYL)-7(8H)-PTERIDONE
- 4-Amino-6-methyl-8-(2-deoxy-Beta-D-ribofuranosyl)-7(8H)-pteridone
- 4-AMINO-6-METHYL-8-(2-DEOXY-SS-D-RIBOFURANOSYL)-7(8H)-PTERIDONE
- 6MAP
- 4-Amino-6-methyl-8-(2-deoxy--D-ribofuranosyl)-7(8H)-pteridone
- 4-AMino-8-(2-deoxy-β-D-erythro-pentofuranosyl)-6-Methyl-7(8H)-pteridinone
- SCHEMBL6428579
- DB-229057
- 4-Amino-6-methyl-8-(2-deoxy-?-D-ribofuranosyl)-7(8H)-pteridone
- 195442-55-8
- 4-Amino-8-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-methylpteridin-7-one
- 4-Amino-8-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-methylpteridin-7(8H)-one
-
- Inchi: 1S/C12H15N5O4/c1-5-12(20)17(8-2-6(19)7(3-18)21-8)11-9(16-5)10(13)14-4-15-11/h4,6-8,18-19H,2-3H2,1H3,(H2,13,14,15)/t6-,7+,8+/m0/s1
- InChI Key: MHIOPDSMXLCBHH-XLPZGREQSA-N
- SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C(C(C)=NC2C(N)=NC=NC1=2)=O)O
Computed Properties
- Exact Mass: 293.11200
- Monoisotopic Mass: 293.11240398g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 134Ų
Experimental Properties
- Density: 1.8±0.1 g/cm3
- Melting Point: >190°C dec.
- Boiling Point: 644.4±65.0 °C at 760 mmHg
- Flash Point: 343.5±34.3 °C
- PSA: 136.38000
- LogP: -0.70100
- Vapor Pressure: 0.0±2.0 mmHg at 25°C
4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A615680-5mg |
4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone |
195442-55-8 | 5mg |
$ 178.00 | 2023-04-19 | ||
| TRC | A615680-50mg |
4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone |
195442-55-8 | 50mg |
$ 1372.00 | 2023-04-19 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-206820-5 mg |
4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone, |
195442-55-8 | 5mg |
¥2482.00 | 2023-06-01 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-206820-5mg |
4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone, |
195442-55-8 | 5mg |
¥2482.00 | 2023-09-05 |
4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
195442-55-8 (4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone) Related Products
- 330838-52-3(4-(Aminomethyl)-1-cyclohexene-1-carboxylic Acid(Tranexamic acid Impurity))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk